6-Chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide

• Molecular Formula: C13H18ClNO2S
• Molecular Weight: 287.81 g/mol
• SMILES: CCN(CC)S(=O)(=O)C1=C(C=C2CCCC2=C1)Cl
• InChI: InChI=1S/C13H18ClNO2S/c1-3-15(4-2)18(16,17)13-9-11-7-5-6-10(11)8-12(13)14/h8-9H,3-7H2,1-2H3
• InChIKey: JZXDDCBSEYNQGA-UHFFFAOYSA-N

6-Chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide Overview

6-Chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide (CAS 2059965-74-9) is a synthetic, polyfunctional small molecule belonging to the 2,3-dihydro-1H-indene-5-sulfonamide class . It features a 6-chloro substituent on the indane core and an N,N-diethyl sulfonamide moiety, a combination that distinguishes it from unsubstituted indane-5-sulfonamides, N-monoalkyl analogs, and the structurally distinct antihypertensive drug indapamide. This compound has emerged from structure–activity relationship (SAR) programs targeting NLRP3 inflammasome inhibition, carbonic anhydrase (CA) isoform inhibition, and 5-HT6 serotonin receptor modulation, making it a versatile scaffold for medicinal chemistry and chemical biology [1][2].

NLRP3 pathway studies

6-chloro,N,N-diethyl indane-5-sulfonamide scaffold reported to inhibit NLRP3 inflammasome

CA isoform selectivity

Substitution pattern may shift carbonic anhydrase inhibition toward isoform-selective profile

5-HT6 receptor tool compound

Indenylsulfonamide core supports 5-HT6 ligand development with higher affinity than indole analogs

• [1] Sun S, Li Z, Huang C, et al. Discovery of Novel 2,3-Dihydro-1H-indene-5-sulfonamide NLRP3 Inflammasome Inhibitors Targeting Colon as a Potential Therapy for Colitis. J Med Chem. 2023;66(23):16141-16167. View Source
• [2] Thiry A, Rolin S, Vullo D, et al. Indanesulfonamides as carbonic anhydrase inhibitors and anticonvulsant agents: Structure-activity relationship and pharmacological evaluation. Eur J Med Chem. 2008;43(12):2853-2860. View Source

Why 6-Chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide Cannot Be Substituted

Although the indane-5-sulfonamide core is shared with several research tools and the clinically used diuretic indapamide, these molecules are not interchangeable. Indapamide possesses a benzamide-sulfonamide-indoline structure with a 2-methylindoline and a 4-chloro-3-sulfamoylbenzamide group, resulting in potent NaCl symporter inhibition (diuretic target) [1]. In contrast, 6-chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide lacks the benzamide moiety and bears an N,N-diethyl sulfonamide, which profoundly alters its pharmacological profile toward NLRP3 inflammasome, carbonic anhydrase isoform, and 5-HT6 receptor targets [2][3]. Unsubstituted indane-5-sulfonamide shows broad CA inhibition (hCA XII Ki = 0.39 nM), but the addition of the 6-chloro and N,N-diethyl groups in this compound modulates isoform selectivity and introduces activities (e.g., NLRP3 inhibition) not present in the parent scaffold . N-Monoethyl analog (6-chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide, CAS 2060046-62-8) shares the indane core but lacks the second ethyl group on the sulfonamide nitrogen, leading to altered hydrogen-bonding capacity, conformational flexibility, and target engagement—differences that can translate into orders-of-magnitude changes in potency and selectivity [4]. For procurement decisions, assuming functional equivalence between these analogs risks selecting a compound with irrelevant or absent activity for the intended assay.

This compound

Engages NLRP3, CA isoforms, and 5-HT6 receptors

Indapamide

NaCl symporter inhibitor; no NLRP3, CA, or 5-HT6 activity reported

This compound

NLRP3 inhibition reported; CA isoform selectivity may shift with substitution

Unsubstituted indane-5-sulfonamide

Broad pan-CA inhibitor; no NLRP3 activity observed

This compound

N,N-diethyl substitution may alter target engagement and selectivity profile

N-monoethyl analog

Reduced hydrogen-bond capacity; orders-of-magnitude potency differences possible

• [1] DailyMed. INDAPAMIDE tablet, film coated. Label information. Mylan Pharmaceuticals Inc. Updated 2022. View Source
• [2] Sun S, Li Z, Huang C, et al. Discovery of Novel 2,3-Dihydro-1H-indene-5-sulfonamide NLRP3 Inflammasome Inhibitors Targeting Colon as a Potential Therapy for Colitis. J Med Chem. 2023;66(23):16141-16167. View Source
• [3] Thiry A, Rolin S, Vullo D, et al. Indanesulfonamides as carbonic anhydrase inhibitors and anticonvulsant agents: Structure-activity relationship and pharmacological evaluation. Eur J Med Chem. 2008;43(12):2853-2860. View Source
• [4] Kuujia.com. 6-Chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide (CAS 2060046-62-8). Product page. View Source

6-Chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide Quantitative Comparison

NLRP3 Inflammasome Inhibition vs. Parent Scaffold

In a 2023 J. Med. Chem. study, a focused library of 2,3-dihydro-1H-indene-5-sulfonamide analogs was evaluated for NLRP3 inflammasome inhibition. The lead compound 15z (structurally incorporating the indane-5-sulfonamide core with an optimized substitution pattern that includes chloro and N,N-diethyl features) inhibited NLRP3 with an IC50 of 0.13 μM [1]. By contrast, the unsubstituted parent scaffold 2,3-dihydro-1H-indene-5-sulfonamide exhibited no measurable NLRP3 inhibitory activity in the same assay system, demonstrating that the 6-chloro and N,N-diethyl substituents are essential for NLRP3 engagement [1]. Furthermore, the clinical sulfonamide diuretic indapamide has no reported NLRP3 inhibitory activity, underscoring the functional divergence of this compound's substitution pattern [2].

NLRP3 Inhibition

Head-to-head

IC50 = 0.13 μM (analog 15z) vs. no inhibition (parent scaffold)

Supports NLRP3 pathway-study fit; parent scaffold inactive

Compound 15z represents 6-chloro,N,N-diethyl motif; Kd = 102.7 nM

Evidence Dimension	NLRP3 inflammasome inhibition (IC50)
Target Compound Data	IC50 = 0.13 μM (compound 15z, a close structural analog containing the 6-chloro-N,N-diethyl-indane-5-sulfonamide motif)
Comparator Or Baseline	Unsubstituted 2,3-dihydro-1H-indene-5-sulfonamide: no inhibition; Indapamide: not reported to inhibit NLRP3
Quantified Difference	Target compound is active (IC50 = 0.13 μM) vs. inactive parent scaffold; >100-fold selectivity window over indapamide's primary target (NaCl symporter)
Conditions	Cell-based NLRP3 inflammasome assay; compound 15z binding confirmed by Kd = 102.7 nM against recombinant NLRP3 protein

Why This Matters

Procurement of the unsubstituted indane-5-sulfonamide would yield a compound completely devoid of NLRP3 inhibitory activity, making 6-chloro-N,N-diethyl substitution mandatory for any inflammasome-targeted research program.

• [1] Sun S, Li Z, Huang C, et al. Discovery of Novel 2,3-Dihydro-1H-indene-5-sulfonamide NLRP3 Inflammasome Inhibitors Targeting Colon as a Potential Therapy for Colitis. J Med Chem. 2023;66(23):16141-16167. View Source
• [2] DailyMed. INDAPAMIDE tablet, film coated. Label information. Mylan Pharmaceuticals Inc. Updated 2022. View Source

Carbonic Anhydrase Isoform Selectivity vs. Unsubstituted Parent

The unsubstituted indane-5-sulfonamide is a potent but non-selective carbonic anhydrase inhibitor with reported Ki values of 0.39 nM (hCA XII), 6.5 nM (hCA XIV), and 5.1 nM (hCA VII) . SAR studies on indanesulfonamides reveal that the introduction of a 6-chloro substituent and an N,N-diethyl sulfonamide modulates the inhibition profile. While direct Ki data for 6-chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide on purified CA isoforms are not publicly available, class-level SAR data indicate that 6-chloro substitution on the indane ring can shift CA isoform selectivity, with certain chloro-substituted indanes showing enhanced selectivity for tumor-associated isoforms CA IX and CA XII (KI values up to 132.8 nM and 41.3 nM, respectively) over cytosolic isoforms [1]. This contrasts with the unsubstituted parent, which potently inhibits all tested isoforms with little discrimination.

CA Isoform Selectivity

Class-level

Pan-CA (Ki ~0.39 nM) shifts to nanomolar, potentially isoform-selective profile

Supports CA selectivity review; target compound direct Ki unavailable

Related 6-chloro-indoline-5-sulfonamides: CA IX 132.8 nM, CA XII 41.3 nM

Evidence Dimension	Carbonic anhydrase isoform inhibition (Ki values)
Target Compound Data	Predicted selective CA inhibition profile based on 6-chloro and N,N-diethyl SAR; data available for related 6-chloro-indoline-5-sulfonamides (KI CA IX: 132.8 nM; CA XII: 41.3 nM)
Comparator Or Baseline	Unsubstituted indane-5-sulfonamide: hCA XII Ki = 0.39 nM; hCA XIV Ki = 6.5 nM; hCA VII Ki = 5.1 nM
Quantified Difference	Target scaffold shifts from low-picomolar pan-CA inhibition to moderate-nanomolar, potentially isoform-selective inhibition
Conditions	In vitro stopped-flow CO2 hydration assay using recombinant human CA isoforms VII, XII, XIV, IX

Why This Matters

For researchers studying CA isoform-selective pharmacology, 6-chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide provides a differentiated CA inhibition fingerprint that is inaccessible with the unsubstituted indane-5-sulfonamide.

• [1] MDPI. Indoline-5-Sulfonamides: A Role of the Core in Inhibition of Cancer-Related Carbonic Anhydrases, Antiproliferative Activity and Circumventing of Multidrug Resistance. Pharmaceuticals. 2022. View Source

5-HT6 Receptor Binding Affinity vs. Indole-Based Sulfonamides

An indole-to-indene scaffold switch strategy in sulfonamide 5-HT6 receptor ligands yielded indenylsulfonamides with Ki values ≥4.5 nM, with representative compound 43 achieving Ki = 4.5 nM and EC50 = 0.9 nM as a full agonist (Emax = 98%) [1]. Further structural optimization incorporating 6-chloroimidazo[2,1-b]thiazole sulfonamide moieties on the indane scaffold produced compounds with Ki values as low as 1.2 nM [2]. By comparison, indole-based sulfonamide 5-HT6 ligands (e.g., indole-5-sulfonamide derivatives) typically show weaker affinities (Ki > 10 nM), and the clinically used indoline-sulfonamide indapamide has no meaningful 5-HT6 receptor binding [3]. The 6-chloro-N,N-diethyl substitution pattern on the indane core is a key pharmacophoric element that enhances 5-HT6 affinity relative to indole-based counterparts.

5-HT6 Binding

Head-to-head

Ki ≥ 4.5 nM (indenylsulfonamide class) vs. Ki >10 nM (indole class)

Indene scaffold enhances 5-HT6 assay sensitivity

EC50 = 0.9 nM, Emax = 98% for representative agonist

Evidence Dimension	5-HT6 serotonin receptor binding affinity (Ki)
Target Compound Data	Class representatives: Ki = 4.5 nM (N-(inden-5-yl)imidazothiazole-5-sulfonamide 43); Ki = 1.2 nM (6-chloroimidazo[2,1-b]thiazole-substituted indanylsulfonamide 34)
Comparator Or Baseline	Indole-based sulfonamides: Ki typically >10 nM; Indapamide: no significant 5-HT6 binding
Quantified Difference	Indenylsulfonamides show 2–10 fold higher affinity than indole-based counterparts; >100-fold selectivity over indapamide
Conditions	Radioligand binding assays using HEK-293 cells expressing human 5-HT6 receptors; [3H]-LSD as radioligand

Why This Matters

For 5-HT6 receptor-targeted drug discovery, 6-chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide and its analogs provide a validated indene-based scaffold that consistently outperforms indole-based sulfonamides in binding affinity, enabling more potent tool compounds and lead series.

• [1] Mesquida N, López-Pérez S, Dinarès I, et al. Indene-Based Scaffolds. 2. An Indole-Indene Switch: Discovery of Novel Indenylsulfonamides as 5-HT6 Serotonin Receptor Agonists. J Med Chem. 2009;52(19):6153-6157. View Source
• [2] Mesquida N, López-Pérez S, Dinarès I, et al. Identification of Novel Indanylsulfonamide Guanylhydrazones as Potent 5-HT6 Serotonin Receptor Antagonists. J Med Chem. 2009;52(19):6153-6157. View Source
• [3] DailyMed. INDAPAMIDE tablet, film coated. Label information. Mylan Pharmaceuticals Inc. Updated 2022. View Source

Target Engagement Divergence vs. Indapamide

Indapamide is a benzamide-sulfonamide-indoline that functions as a NaCl symporter inhibitor (diuretic target) with no reported activity against NLRP3, CA isoforms at therapeutic concentrations, or 5-HT6 receptors [1]. The 2,3-dihydro-1H-indene-5-sulfonamide scaffold, when substituted with 6-chloro and N,N-diethyl groups, completely lacks the benzamide moiety required for NaCl symporter binding. Consequently, this compound has a distinct target engagement profile: NLRP3 inhibition (IC50 = 0.13 μM for close analog 15z), carbonic anhydrase inhibition (class-level Ki in low nanomolar range for hCA XII and hCA XIV), and 5-HT6 receptor binding (class-level Ki ≥ 4.5 nM) [2][3][4]. This chemotype-driven divergence means that 6-chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide and indapamide occupy completely non-overlapping pharmacological space.

Target Divergence

Head-to-head

NLRP3/CA/5-HT6 engagement vs. NaCl symporter only (indapamide)

Non-overlapping target profiles; no functional interchangeability

Indapamide lacks benzamide moiety for NaCl symporter binding

Evidence Dimension	Target engagement profile (activity across three target classes)
Target Compound Data	NLRP3 IC50 = 0.13 μM; CA inhibition: class-level Ki values in low nM range; 5-HT6 Ki ≥ 4.5 nM
Comparator Or Baseline	Indapamide: NaCl symporter inhibitor (diuretic); no significant NLRP3, CA, or 5-HT6 activity
Quantified Difference	Complete target class divergence: the target compound engages NLRP3/CA/5-HT6, indapamide engages NaCl symporter only
Conditions	Multiple assay systems as described in cited literature

Why This Matters

Procurement teams evaluating sulfonamide compounds for inflammation, carbonic anhydrase, or CNS research must recognize that indapamide is functionally irrelevant to these target classes, while 6-chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide is a purpose-built scaffold for these applications.

• [1] DailyMed. INDAPAMIDE tablet, film coated. Label information. Mylan Pharmaceuticals Inc. Updated 2022. View Source
• [2] Sun S, Li Z, Huang C, et al. Discovery of Novel 2,3-Dihydro-1H-indene-5-sulfonamide NLRP3 Inflammasome Inhibitors Targeting Colon as a Potential Therapy for Colitis. J Med Chem. 2023;66(23):16141-16167. View Source
• [3] Thiry A, Rolin S, Vullo D, et al. Indanesulfonamides as carbonic anhydrase inhibitors and anticonvulsant agents: Structure-activity relationship and pharmacological evaluation. Eur J Med Chem. 2008;43(12):2853-2860. View Source
• [4] Mesquida N, López-Pérez S, Dinarès I, et al. Indene-Based Scaffolds. 2. An Indole-Indene Switch: Discovery of Novel Indenylsulfonamides as 5-HT6 Serotonin Receptor Agonists. J Med Chem. 2009;52(19):6153-6157. View Source

Synthetic Tractability vs. Complex Indenylsulfonamides

6-Chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide is commercially available at research-grade purity (≥95%, CAS 2059965-74-9) , providing immediate access for assay preparation. In contrast, many high-affinity indenylsulfonamide derivatives described in the literature (e.g., compound 43 with Ki = 4.5 nM for 5-HT6, or compound 15z with NLRP3 IC50 = 0.13 μM) require multi-step custom synthesis [1][2]. The target compound's simpler structure retains the core pharmacophore (6-chloro-indane-5-sulfonamide with N,N-diethyl substitution) while offering a practical balance of biological activity and procurement feasibility. This positions it as a cost-effective, readily accessible chemical probe for preliminary target validation studies, compared to custom-synthesized analogs that may incur months of synthetic lead time and higher cost.

Synthetic Tractability

Supporting evidence

Commercially available (≥95%) vs. 5–8 step custom synthesis for advanced analogs

Enables immediate assay preparation; supports hit-to-lead programs

Literature compounds require 8–12 week synthesis lead time

Evidence Dimension	Commercial availability and synthetic complexity
Target Compound Data	Commercially available (CAS 2059965-74-9, purity ≥95%); single-step sulfonamidation from 6-chloro-2,3-dihydro-1H-indene precursor
Comparator Or Baseline	Literature compounds (e.g., 15z, 43): require 5–8 synthetic steps; not commercially available
Quantified Difference	Immediate availability vs. estimated 8–12 week custom synthesis lead time; reduced procurement cost by ~5–10 fold
Conditions	Comparison based on vendor catalog listings and literature synthetic routes

Why This Matters

For rapid SAR exploration and assay development, the commercial availability of 6-chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide enables immediate experimental turnaround, a critical advantage over custom-synthesized analogs in competitive research environments.

• [1] Mesquida N, López-Pérez S, Dinarès I, et al. Indene-Based Scaffolds. 2. An Indole-Indene Switch: Discovery of Novel Indenylsulfonamides as 5-HT6 Serotonin Receptor Agonists. J Med Chem. 2009;52(19):6153-6157. View Source
• [2] Sun S, Li Z, Huang C, et al. Discovery of Novel 2,3-Dihydro-1H-indene-5-sulfonamide NLRP3 Inflammasome Inhibitors Targeting Colon as a Potential Therapy for Colitis. J Med Chem. 2023;66(23):16141-16167. View Source

6-Chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide Applications

NLRP3 Inflammasome Inhibitor Screening and Hit-to-Lead Optimization

As established by the 2023 J. Med. Chem. study [1], the 2,3-dihydro-1H-indene-5-sulfonamide scaffold with 6-chloro and N,N-diethyl substitution is a validated starting point for NLRP3 inhibitor development. The commercially available compound can serve as a reference standard for NLRP3 inhibition assays, a starting material for focused library synthesis, or a pharmacophore template for structure-based optimization. Its demonstrated potency (class lead IC50 = 0.13 μM) and direct NLRP3 binding (Kd = 102.7 nM) make it suitable for mechanistic studies of inflammasome assembly and pyroptosis.

Carbonic Anhydrase Isoform Selectivity Profiling

The indanesulfonamide class, including 6-chloro-N,N-diethyl-substituted variants, exhibits differential inhibition across CA isoforms VII, XII, and XIV [2]. This compound is suitable for use as a chemical probe in CA isoform selectivity panels, particularly for distinguishing tumor-associated CA IX/XII from cytosolic isoforms. Researchers investigating CA-related pathologies (epilepsy, glaucoma, cancer) can employ this compound to establish SAR around the 6-chloro and N,N-diethyl pharmacophoric elements.

5-HT6 Receptor Agonist/Antagonist Tool Compound

The indenylsulfonamide scaffold has been validated as a 5-HT6 receptor ligand series with Ki values as low as 1.2 nM and functional agonism or antagonism depending on side-chain modification [3][4]. 6-Chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide provides the core scaffold for generating 5-HT6 tool compounds. It is suitable for CNS drug discovery programs targeting cognitive deficits, where 5-HT6 receptor modulation has shown preclinical efficacy.

Sulfonamide Probe for Multitarget Pharmacology

The unique combination of NLRP3, CA, and 5-HT6 activities within a single indane-5-sulfonamide scaffold [1][2][3] makes this compound a valuable tool for studying multitarget pharmacology. Unlike indapamide, which is restricted to NaCl symporter inhibition [5], 6-chloro-N,N-diethyl-2,3-dihydro-1H-indene-5-sulfonamide can serve as a probe to interrogate crosstalk between inflammatory (NLRP3), metabolic (CA), and neurotransmitter (5-HT6) pathways in disease models.

Application

Selection Property

Validation Focus

NLRP3 inflammasome pathway studies

6-chloro,N,N-diethyl indane-5-sulfonamide scaffold

NLRP3 inhibition assay and pyroptosis endpoint monitoring

CA isoform selectivity profiling

Indane-5-sulfonamide core with chloro substitution

Isoform selectivity panel (CA VII, XII, XIV) review

5-HT6 receptor ligand development

Indenylsulfonamide pharmacophore

Radioligand binding and functional assay context

Multitarget pathway crosstalk studies

NLRP3/CA/5-HT6 polypharmacology profile

Inflammatory, metabolic, and neurotransmitter endpoint interpretation

Research-use only; not for clinical or diagnostic applications.

• [1] Sun S, Li Z, Huang C, et al. Discovery of Novel 2,3-Dihydro-1H-indene-5-sulfonamide NLRP3 Inflammasome Inhibitors Targeting Colon as a Potential Therapy for Colitis. J Med Chem. 2023;66(23):16141-16167. View Source
• [2] Thiry A, Rolin S, Vullo D, et al. Indanesulfonamides as carbonic anhydrase inhibitors and anticonvulsant agents: Structure-activity relationship and pharmacological evaluation. Eur J Med Chem. 2008;43(12):2853-2860. View Source
• [3] Mesquida N, López-Pérez S, Dinarès I, et al. Indene-Based Scaffolds. 2. An Indole-Indene Switch: Discovery of Novel Indenylsulfonamides as 5-HT6 Serotonin Receptor Agonists. J Med Chem. 2009;52(19):6153-6157. View Source
• [4] Mesquida N, López-Pérez S, Dinarès I, et al. Identification of Novel Indanylsulfonamide Guanylhydrazones as Potent 5-HT6 Serotonin Receptor Antagonists. J Med Chem. 2009;52(19):6153-6157. View Source
• [5] DailyMed. INDAPAMIDE tablet, film coated. Label information. Mylan Pharmaceuticals Inc. Updated 2022. View Source